6-Cyclopropyl-2-{[1-(isoquinoline-1-carbonyl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[[1-(isoquinoline-1-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C21H20N4O2/c26-19-8-7-18(16-5-6-16)23-25(19)13-14-11-24(12-14)21(27)20-17-4-2-1-3-15(17)9-10-22-20/h1-4,7-10,14,16H,5-6,11-13H2
• InChI Key: CWYCWMQDUQFMKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC3CN(C3)C(=O)C4=NC=CC5=CC=CC=C54
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

6-Cyclopropyl-2-{[1-(isoquinoline-1-carbonyl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C21H20N4O2 and its molecular weight is 360.417. The purity is usually 95%.
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Scientific Research Applications

Cyclopropyl Group in Heterocycles Synthesis

Cyclopropyl-containing compounds have been explored for their utility in synthesizing various heterocyclic compounds. For instance, Pokhodylo, Matiichuk, and Obushak (2010) demonstrated the use of methyl 3-cyclopropyl-3-oxopropanoate in synthesizing heterocycles, including pyrazole and triazole derivatives with cyclopropyl substituents, highlighting the cyclopropyl group's role in medicinal chemistry and drug design due to its influence on biological activity (Pokhodylo et al., 2010).

Isoquinoline Derivatives in Drug Discovery

Isoquinoline scaffolds are prevalent in drug discovery, particularly for their anticancer and antimicrobial properties. Desai and Dodiya (2014) synthesized and characterized quinoline nucleus-containing oxadiazole and azetidinone derivatives, demonstrating significant antimicrobial activity against various strains, underscoring the isoquinoline's potential in developing new therapeutics (Desai & Dodiya, 2014).

Azetidin-3-yl Groups in Selective Estrogen Receptor Degraders

The incorporation of azetidin-3-yl groups into molecules has been reported to affect the pharmacological profile of selective estrogen receptor degraders (SERDs). Scott et al. (2020) discussed the optimization of tricyclic indazoles as SERDs for treating ER+ breast cancer, where an azetidin-3-yl group contributed to a compound's high potency and oral bioavailability, demonstrating the azetidin-3-yl group's utility in enhancing drug properties (Scott et al., 2020).